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Compound of Interest

Compound Name: 3-Bromo-5-nitroisonicotinaldehyde

Cat. No.: B12826809

An In-depth Technical Guide to 3-Bromo-5-
hitroisonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for 3-Bromo-5-nitroisonicotinaldehyde is not readily available
in published literature. The following guide presents predicted data for the target compound
and complements it with experimental data for the closely related analog, 3-Bromo-5-
nitrobenzaldehyde, to provide a valuable reference for researchers.

Introduction

3-Bromo-5-nitroisonicotinaldehyde is a substituted pyridine derivative with potential
applications in medicinal chemistry and materials science. Its trifunctional nature, featuring an
aldehyde, a bromo group, and a nitro group on a pyridine ring, makes it an attractive building
block for the synthesis of more complex molecules. The electron-withdrawing properties of the
nitro group and the bromine atom significantly influence the reactivity of the pyridine ring and
the aldehyde functionality. This guide provides a summary of its predicted physical and
chemical properties and offers insights into its synthesis and potential reactivity based on
analogous compounds.

Physicochemical Properties
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Due to the absence of experimental data for 3-Bromo-5-nitroisonicotinaldehyde, the
following tables summarize its predicted properties from computational models and provide
experimental data for the analogous compound, 3-Bromo-5-nitrobenzaldehyde.

Table 1: Predicted Physical and Chemical Properties of 3-Bromo-5-nitroisonicotinaldehyde

Property Value Source
Molecular Formula CeH3BrN20s3 PubChem[1][2]
Molecular Weight 230.01 g/mol PubChem
Monoisotopic Mass 229.9327 Da PubChem|[2]
XlogP (predicted) 0.8 PubChem[2]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 4 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 229.93269 g/mol PubChem
Topological Polar Surface Area  75.8 A2 PubChem
Heavy Atom Count 12 PubChem
CAS Number Not assigned

Table 2: Experimental Physical and Chemical Properties of 3-Bromo-5-nitrobenzaldehyde
(Analogous Compound)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12826809?utm_src=pdf-body
https://www.benchchem.com/product/b12826809?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/130966460
https://pubchemlite.lcsb.uni.lu/e/compound/130966460
https://pubchemlite.lcsb.uni.lu/e/compound/130966460
https://pubchemlite.lcsb.uni.lu/e/compound/130966460
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12826809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H4BrNO3 Sigma-Aldrich
Molecular Weight 230.02 g/mol Sigma-Aldrich
White to Almost white powder Tokyo Chemical Industry Co.,
Appearance
to crystal Ltd.
] ] Sigma-Aldrich,
Melting Point 101-106 °C ) )
MySkinRecipes|[3]
Boiling Point 306.9+27.0 °C (Predicted) ChemicalBook[4]
Density 1.8+0.1 g/cm3 ChemicalBook[4]
Solubility Soluble in Methanol ChemicalBook
CAS Number 355134-13-3 Sigma-Aldrich

Spectroscopic Data

No experimental spectroscopic data for 3-Bromo-5-nitroisonicotinaldehyde has been found.

The following is predicted mass spectrometry data. For reference, experimental *H NMR data

for 3-Bromo-5-nitrobenzaldehyde is also provided.

Table 3: Predicted Mass Spectrometry Data for 3-Bromo-5-nitroisonicotinaldehyde

Adduct mlz

[M+H]* 230.93998
[M+Na]* 252.92192
[M-H]~ 228.92542
[M+NHa]* 247.96652
[M+K]* 268.89586

Source: PubChemlLite[2]
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IH NMR Data for 3-Bromo-5-nitrobenzaldehyde (Analogous Compound)
e Solvent: DMSO-ds

e Shifts (3): 10.09 (s, 1H), 8.79-8.55 (m, 2H), 8.51 (s, 1H)[4][5]
Synthesis and Reactivity

Proposed Synthesis of 3-Bromo-5-nitroisonicotinaldehyde

A plausible synthetic route to 3-Bromo-5-nitroisonicotinaldehyde can be extrapolated from
the established synthesis of 3-Bromo-5-nitrobenzaldehyde. The proposed starting material
would be 3-nitroisonicotinaldehyde.

Experimental Protocol for the Synthesis of 3-Bromo-5-nitrobenzaldehyde (Analogous
Compound)[4][5]

e Reactants:
o 3-Nitrobenzaldehyde (1.0 g, 6.6 mmol)
o N-Bromosuccinimide (NBS) (1.4 g, 7.9 mmol)
o Concentrated Sulfuric Acid (4.0 mL)
e Procedure:
o Dissolve 3-nitrobenzaldehyde in concentrated sulfuric acid at room temperature.
o Add N-bromosuccinimide portion-wise to the solution.
o Heat the reaction mixture to 65 °C and maintain this temperature for 1 hour.
o After cooling to room temperature, pour the reaction mixture slowly into ice water.
o Collect the resulting precipitate by filtration.

o The crude product can be purified by recrystallization from an ethyl acetate/petroleum
ether mixture.
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Expected Reactivity

The presence of a bromine atom makes 3-Bromo-5-nitroisonicotinaldehyde a suitable
substrate for various cross-coupling reactions, such as Suzuki, Stille, and Heck couplings,
allowing for the introduction of diverse substituents at the 3-position of the pyridine ring. The
nitro group can be reduced to an amino group, providing a handle for further functionalization,
such as amide bond formation or diazotization reactions. The aldehyde group is expected to
undergo typical reactions of aromatic aldehydes, including oxidation to a carboxylic acid,
reduction to an alcohol, and formation of imines and other condensation products.

Visualizations

Diagram 1: Proposed Synthesis Workflow for 3-Bromo-5-nitroisonicotinaldehyde
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Caption: A proposed workflow for the synthesis of 3-Bromo-5-nitroisonicotinaldehyde.

Diagram 2: Logical Relationship of Analogous Compounds
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Caption: Relationship between the target compound and its experimentally characterized
analogs.

Safety Information

While no specific safety data for 3-Bromo-5-nitroisonicotinaldehyde is available, the safety
precautions for the analogous 3-Bromo-5-nitrobenzaldehyde should be considered as a
minimum. It is harmful if swallowed and may cause skin, eye, and respiratory irritation.
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this or any related chemical. All work should be conducted
in a well-ventilated fume hood.

Conclusion

3-Bromo-5-nitroisonicotinaldehyde represents a promising, albeit understudied, chemical
entity for synthetic and medicinal chemistry. This guide provides a foundational understanding
of its predicted properties and potential synthetic pathways based on the best available data
from analogous compounds. Further experimental investigation is necessary to fully elucidate
its chemical behavior and unlock its potential for various applications. Researchers are
encouraged to use the provided information as a starting point for their investigations into this
and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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